Cas no 105402-01-5 (Butanoic acid, 2-(2,4-dimethylphenoxy)-)

• Product Name: Butanoic acid, 2-(2,4-dimethylphenoxy)-
• CAS No: 105402-01-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1153273
• Update Time: 2024-07-27

Butanoic acid, 2-(2,4-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(2,4-dimethylphenoxy)-

• Inchi： 1S/C12H16O3/c1-4-10(12(13)14)15-11-6-5-8(2)7-9(11)3/h5-7,10H,4H2,1-3H3,(H,13,14)
• InChI Key： GXKLQYARFWXBJC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=C(C)C=C1C)CC

Computed Properties

• Exact Mass: 208.10998

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 328.6±27.0 °C(Predicted)
• PSA: 46.53
• pka: 3.32±0.10(Predicted)